2,3-Bis(trifluoromethyl)benzoic acid
Overview
Description
Scientific Research Applications
Chemical Synthesis and Functionalization
Research on compounds related to 2,3-bis(trifluoromethyl)benzoic acid has shown their utility in chemical synthesis. For instance, 1,3-bis(trifluoromethyl)benzene was regioselectively metalated and carboxylated to yield 2,6-bis(trifluoromethyl)benzoic acid. This acid was then transformed into various derivatives, demonstrating the versatility of such compounds in synthetic chemistry (Dmowski & Piasecka-Maciejewska, 1998).
Materials Science and Nanotechnology
In the field of materials science, compounds like this compound have been used in the synthesis of novel materials. For example, lanthanide-based coordination polymers were assembled using derivatives of 3,5-dihydroxy benzoates, showcasing the potential of such compounds in creating new materials with unique properties (Sivakumar et al., 2011).
Catalysis and Chemical Reactions
In catalysis, derivatives of this compound have shown promise. For instance, in one study, diselenides formed from bis[3,5-bis(trifluoromethyl)phenyl] diselenide, a related compound, were used as catalysts in Baeyer-Villiger reactions, indicating the potential of these compounds in facilitating specific chemical transformations (ten Brink et al., 2001).
Pharmaceutical Research
While avoiding specific drug-related applications, it's important to note that derivatives of this compound have been investigated in pharmaceutical research contexts. For instance, studies have examined the metabolism of related compounds and their potential as intermediates in pharmaceutical synthesis (Swain et al., 1997).
Environmental and Agricultural Applications
In agriculture, derivatives of this compound have been evaluated as potential chemical agents. Research has investigated their effects on plant growth and development, demonstrating their potential use in agricultural applications (Ciha & Ruminski, 1991).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2,3-bis(trifluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4F6O2/c10-8(11,12)5-3-1-2-4(7(16)17)6(5)9(13,14)15/h1-3H,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UFJRJAOQYVMWEZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)C(F)(F)F)C(F)(F)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4F6O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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